Cas no 922001-15-8 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide
• CAS No: 922001-15-8
• MF: C₂₁H₂₄N₂O₆
• MW: 400.425065994263
• CID: 6336353
• PubChem ID: 16801959
• Update Time: 2025-10-29

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide
• AKOS024635411
• F2276-0113
• 922001-15-8
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3,4,5-trimethoxybenzamide

• Inchi： 1S/C21H24N2O6/c1-5-23-8-9-29-16-7-6-14(12-15(16)21(23)25)22-20(24)13-10-17(26-2)19(28-4)18(11-13)27-3/h6-7,10-12H,5,8-9H2,1-4H3,(H,22,24)
• InChI Key： HAYRHKMVTKOICS-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(N(CC)CC1)=O)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 400.16343649g/mol
• Monoisotopic Mass: 400.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.3Ų

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide

Research Briefing on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide (CAS: 922001-15-8)

Recent studies on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide (CAS: 922001-15-8) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzoxazepin scaffold and trimethoxybenzamide moiety, has garnered attention for its biological activity and pharmacological properties. The following briefing synthesizes the latest research findings, focusing on its mechanism of action, therapeutic applications, and recent advancements in its development.

The compound's structure-activity relationship (SAR) has been extensively investigated, revealing that the 4-ethyl and 5-oxo groups on the benzoxazepin ring, along with the 3,4,5-trimethoxybenzamide substituent, are critical for its biological efficacy. Recent in vitro and in vivo studies have demonstrated its potent inhibitory effects on specific molecular targets, including kinases and enzymes involved in inflammatory and oncogenic pathways. These findings suggest its potential as a multi-targeted agent for treating complex diseases such as cancer and autoimmune disorders.

One of the most significant breakthroughs in recent research is the elucidation of the compound's mechanism of action at the molecular level. High-resolution X-ray crystallography and molecular docking studies have provided insights into its binding interactions with target proteins, revealing a unique binding pocket that enhances selectivity and reduces off-target effects. This has paved the way for the design of derivatives with improved pharmacokinetic profiles and reduced toxicity.

In addition to its therapeutic potential, recent studies have explored the compound's utility as a chemical probe for investigating biological pathways. Its ability to modulate specific protein-protein interactions has made it a valuable tool for understanding disease mechanisms and identifying novel drug targets. Collaborative efforts between academia and industry have further accelerated its development, with several preclinical studies reporting promising results in animal models.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and overcoming potential resistance mechanisms. Recent efforts have focused on formulation strategies, including nanoparticle-based delivery systems, to enhance its stability and tissue penetration. Additionally, synthetic routes for large-scale production have been refined, ensuring consistent quality and yield for further clinical evaluation.

In conclusion, N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide represents a compelling candidate for drug development, with its multifaceted biological activities and well-characterized mechanism of action. Ongoing research aims to translate these findings into clinical applications, addressing unmet medical needs in oncology and inflammation. Future directions include exploring combination therapies and expanding its therapeutic indications based on emerging preclinical data.